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N-Carbobenzyloxy-(R)-p-hydroxyphenylglycine, hereafter referred to as Cbz-(R)-p-
hydroxyphenylglycine, is a chiral, non-proteinogenic amino acid derivative. As a key building
block in synthetic organic chemistry, it is utilized in the development of novel therapeutic
agents, including peptide mimics and complex natural product analogs.[1][2] The journey from
a promising chemical entity to a successful drug is profoundly influenced by its intrinsic
physicochemical properties. These characteristics—spanning solubility, stability, ionization
state, and lipophilicity—govern a molecule's absorption, distribution, metabolism, and excretion
(ADME), directly impacting its bioavailability, efficacy, and safety profile.[3][4][5]

This guide provides a comprehensive technical overview of the core physicochemical
properties of Cbz-(R)-p-hydroxyphenylglycine. As a Senior Application Scientist, the narrative is
structured not merely as a list of data points, but as a functional guide that explains the
causality behind experimental choices and the implications of the results for drug development.
Each section integrates theoretical background with field-proven experimental protocols,
ensuring a self-validating system of analysis for researchers.
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Physicochemical Characterization Workflow

A systematic approach to characterizing a drug candidate is paramount. The following workflow
outlines the logical progression of experiments described in this guide.
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Caption: Standard workflow for capillary melting point determination.
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Data Summary & Implications

Property Value Notes

The melting point for the
related compound N-(4-
hydroxyphenyl)glycine is 244
Melting Point Not Experimentally Reported °C (decomposition). [6]The
presence of the Cbz group
would be expected to alter this

value significantly.

A precise, reproducible melting point is essential for batch-to-batch quality control in a
manufacturing setting.

Solubility: The Gateway to Bioavailability

Expertise & Experience: Aqueous solubility is a master variable in drug development. [7]Poor
solubility is a primary cause of low oral bioavailability and can present significant challenges for
parenteral formulation. The structure of Cbz-(R)-p-hydroxyphenylglycine contains both
hydrophilic (carboxylic acid, phenolic hydroxyl) and lipophilic (Cbz group, phenyl ring) moieties,
making its solubility highly dependent on the pH and polarity of the solvent.

Experimental Protocol: Saturation Shake-Flask Method

The shake-flask method is the gold-standard for determining equilibrium solubility, as it allows
sufficient time for the system to reach a true thermodynamic equilibrium. [8][9]

o System Preparation: Add an excess amount of solid Cbz-(R)-p-hydroxyphenylglycine to a
series of vials containing the desired media (e.g., pH 1.2 buffer, pH 6.8 buffer, water,
methanol). The excess solid is crucial to ensure saturation.

o Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g.,
25 °C or 37 °C) for a defined period (typically 24-72 hours). [8]This extended mixing ensures
equilibrium is reached.

o Phase Separation: After equilibration, allow the vials to stand to let the undissolved solid
settle. Carefully withdraw a sample of the supernatant, ensuring no solid particles are
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included. Filtration through a 0.22 um filter or centrifugation is required to get a clear
solution.

o Quantification: Analyze the concentration of the dissolved compound in the supernatant
using a validated analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection.

» Confirmation of Equilibrium: To ensure equilibrium was reached, the remaining solid can be
re-equilibrated for an additional 24 hours and the concentration re-measured. The solubility
is confirmed if the two concentration values are in close agreement. [8]

Data Summary & Implications

Property Value Source

Solubility Soluble in Methanol [10]

Expected to be low in acidic
pH (due to the protonated,
neutral carboxylic acid) and
N ] higher in neutral to basic pH
Aqueous Solubility Not Experimentally Reported )
(due to the deprotonation of
the carboxylic acid and
phenolic hydroxyl groups,
forming more soluble salts).

Low aqueous solubility at gastric pH (around 1-2) could limit dissolution and absorption in the
stomach. However, increased solubility in the higher pH of the small intestine could facilitate
absorption there. This data is critical for deciding on formulation strategies, such as salt
formation or the use of solubility-enhancing excipients.

Dissociation Constant (pKa): Predicting In Vivo
Behavior

Expertise & Experience: The pKa value defines the pH at which a molecule is 50% ionized and
50% neutral. For a molecule with multiple ionizable groups like Cbz-(R)-p-
hydroxyphenylglycine, the pKa values dictate its charge profile across the physiological pH
range. This profile is a primary determinant of membrane permeability, receptor binding, and
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solubility. [5][7]The molecule has two acidic protons: one on the carboxylic acid (expected pKa
~2-4) and one on the phenolic hydroxyl group (expected pKa ~9-10).

Experimental Protocol: Potentiometric Titration

Potentiometric titration is a highly precise and reliable method for pKa determination. [11][12]

 Instrument Calibration: Calibrate the pH meter using at least three standard buffers (e.g., pH
4.0, 7.0, and 10.0). [11]2. Sample Preparation: Accurately weigh and dissolve a known
amount of Cbz-(R)-p-hydroxyphenylglycine in a co-solvent system (e.g., methanol/water) if
agueous solubility is low. Add a background electrolyte (e.g., 0.15 M KCI) to maintain
constant ionic strength. [11]3. Titration: Place the solution in a jacketed vessel to maintain a
constant temperature. Immerse the calibrated pH electrode. Titrate the solution by adding
small, precise increments of a standardized titrant (e.g., 0.1 M NaOH). Record the pH after
each addition, allowing the reading to stabilize.

o Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to
the pH at the half-equivalence points. These are identified as the points of minimum slope
(inflection points) on the titration curve. The first derivative of the curve (ApH/AV) can be
plotted against volume to more accurately determine the equivalence points.

Data Summary & Implications

Property Predicted Value Functional Group
pKai 3.69+0.10 Carboxylic Acid
pKaz ~8.6 - 10.0 Phenolic Hydroxyl

Predicted pKa: from LookChem for the (S)-isomer. [13]Predicted pKaz based on similar
phenolic structures.
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Caption: Predicted ionization states of Cbz-(R)-p-hydroxyphenylglycine at different
physiological pH values.

This pKa profile predicts that the molecule will be largely neutral in the stomach, potentially
favoring absorption. In the blood and intestine (pH ~7.4), it will carry a negative charge from the
deprotonated carboxylic acid, which increases agueous solubility but may hinder passive
diffusion across cell membranes.

Spectroscopic Profile: The Molecular Fingerprint

Spectroscopic analysis provides an unambiguous confirmation of the molecule's structure and
can be used for quantification.

A. UV-Vis Absorption Spectroscopy
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Theoretical Basis: UV absorbance in this molecule arises from the 11— 11* electronic transitions
within the aromatic rings of the p-hydroxyphenyl and benzyloxycarbonyl groups. Aromatic
amino acids like tyrosine, which is structurally similar to the hydroxyphenylglycine moiety,
typically show an absorption maximum (Amax) around 274-280 nm. [14][15] Expected
Spectrum: A UV-Vis spectrum of Cbz-(R)-p-hydroxyphenylglycine in a suitable solvent (e.g.,
methanol or ethanol) is expected to show a primary Amax near 275 nm, with a secondary,
weaker peak from the benzyl group around 258 nm. This Amax is essential for developing
guantitative HPLC methods.

B. Fourier-Transform Infrared (FT-IR) Spectroscopy

Theoretical Basis: FT-IR spectroscopy is a powerful tool for identifying the key functional
groups within a molecule by measuring the absorption of infrared radiation at specific
vibrational frequencies. [16][17] Expected Characteristic Peaks:

Wavenumber (cm~—?) Functional Group Vibration Type
3500-3200 (broad) O-H Phenolic Hydroxyl, stretch
3300-2500 (broad) O-H Carboxylic Acid, stretch
3350-3250 N-H Amide, stretch

~1710 C=0 Carboxylic Acid, stretch
~1690 C=0 Urethane (Chz), stretch
~1650 C=0 Amide | band

~1540 N-H Amide Il band, bend
1600-1450 Cc=C Aromatic ring, stretch

The presence of these distinct peaks provides a rapid and reliable confirmation of the
molecule's structural integrity.

C. Nuclear Magnetic Resonance (NMR) Spectroscopy

Theoretical Basis: NMR spectroscopy provides the most detailed structural information by
probing the magnetic properties of atomic nuclei (primarily *H and 13C) within the molecule's
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chemical environment. [18][19]lt can confirm connectivity, stereochemistry, and purity.

Expected *H NMR Chemical Shift Regions (in CDClsz or DMSO-ds):

Chemical Shift (0, ppm) Proton Type Multiplicity (Expected)
~9.5-12.0 -COOH Singlet, broad

~9.0-9.5 Phenolic -OH Singlet, broad

~7.2-7.4 Aromatic (Cbz Phenyl) Multiplet

~6.7-7.2 Aromatic (Hydroxyphenyl) Doublet of Doublets (AA'BB")
~5.3-5,5 a-CH Doublet

~5.1 Benzylic -CHz- Singlet

Variable Amide -NH- Doublet

Expected 3C NMR Chemical Shift Regions:

Chemical Shift (6, ppm) Carbon Type

~170-175 Carboxylic Acid (-COOH)

~155-158 Urethane (-O-C=0) & Phenolic C-OH
~127-138 Aromatic Carbons

~65-68 Benzylic Carbon (-CHz-)

~55-60 a-Carbon (-CH-)

This detailed spectroscopic fingerprint is indispensable for structural elucidation, confirmation of
synthesis, and routine quality assessment.

Conclusion

This technical guide has detailed the foundational physicochemical properties of Cbz-(R)-p-
hydroxyphenylglycine from the perspective of a drug development scientist. The experimental
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protocols provided are robust and widely accepted, forming a self-validating framework for
characterization. The interplay between molecular structure, solubility, melting point, pKa, and
spectroscopic identity creates a comprehensive profile that is essential for making informed
decisions. Understanding these properties is not an academic exercise; it is the cornerstone of
rational drug design, enabling the strategic optimization of formulation, the prediction of in vivo
behavior, and ultimately, the successful progression of a promising molecule from the
laboratory to the clinic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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